Cas no 2640964-41-4 (4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2640964-41-4
• MF: C₂₁H₂₉N₅O
• MW: 367.487864255905
• CID: 5316948
• PubChem ID: 154829893
• Update Time: 2025-06-08

4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2640964-41-4
• F6619-6288
• AKOS040709941
• 4-{6-[4-(3-phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

• Inchi： 1S/C21H29N5O/c1-2-5-19(6-3-1)7-4-8-24-9-11-25(12-10-24)20-17-21(23-18-22-20)26-13-15-27-16-14-26/h1-3,5-6,17-18H,4,7-16H2
• InChI Key： MMAHETRFIDPJFP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC(=NC=N1)N1CCN(CCCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 367.23721057g/mol
• Monoisotopic Mass: 367.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Introduction to Compound with CAS No. 2640964-41-4 and Product Name: 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine

The compound identified by the CAS number 2640964-41-4 and the product name 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperazine moiety and a morpholine ring, contribute to its unique pharmacological profile.

Recent studies have highlighted the importance of piperazine derivatives in drug development due to their ability to modulate various biological pathways. The 3-phenylpropyl substituent in this compound adds an additional layer of complexity, influencing its pharmacokinetic properties and potential therapeutic applications. The pyrimidine core further enhances the molecule's interactions with biological targets, making it a valuable candidate for further investigation.

The morpholine ring is another critical structural element that contributes to the compound's overall activity. Morpholine derivatives are known for their role in various therapeutic areas, including antiviral and anti-inflammatory applications. The combination of these structural components in 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine suggests a multifaceted mechanism of action, which could be exploited for the development of novel treatments.

Current research in pharmaceutical chemistry increasingly focuses on designing molecules that can selectively interact with specific biological targets. The compound with CAS No. 2640964-41-4 exemplifies this trend, as its structure is tailored to optimize binding affinity and reduce off-target effects. The use of computational modeling and high-throughput screening techniques has been instrumental in identifying such compounds, which are then subjected to rigorous experimental validation.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperazine derivatives have shown promise in modulating neurotransmitter systems, which makes them attractive candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The presence of the 3-phenylpropyl group may enhance the compound's ability to cross the blood-brain barrier, improving its therapeutic efficacy.

Additionally, the pyrimidine moiety has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer progression. By integrating this component with the morpholine ring, researchers have created a molecule that could potentially disrupt multiple signaling pathways simultaneously. This approach aligns with the growing trend toward polypharmacological agents, which aim to address complex diseases by targeting multiple disease mechanisms.

In vitro studies have already provided preliminary evidence supporting the biological activity of this compound. These studies have demonstrated its ability to interact with various receptors and enzymes, suggesting broad therapeutic potential. However, further research is needed to fully understand its mechanism of action and to assess its safety profile. Preclinical trials are essential steps in this process, as they provide critical data on toxicity, pharmacokinetics, and pharmacodynamics.

The development of new pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to ensure that compounds like 4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-yl}morpholine are optimized for efficacy and safety before reaching clinical use. Advances in synthetic chemistry have enabled the rapid design and preparation of complex molecules, accelerating the drug discovery process.

One of the challenges in developing new drugs is overcoming resistance mechanisms that can arise during treatment. The multifaceted nature of this compound suggests that it may be less susceptible to resistance compared to single-target therapies. By modulating multiple pathways simultaneously, it has the potential to provide more durable therapeutic effects.

The integration of computational methods into drug discovery has revolutionized how researchers identify promising candidates like this one. Machine learning algorithms can predict biological activity based on structural features, significantly reducing the time and resources required for experimental testing. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound with CAS No. 2640964-41-4 represents an example of how interdisciplinary research can lead to innovative solutions for complex diseases. By combining expertise from chemistry, biology, and medicine, researchers are paving the way for next-generation pharmaceuticals that offer improved patient outcomes.

In conclusion,4-{6-[4-(3-Phenylpropyl)piperazin-1-yl]pyrimidin-4-y}morpholine is a promising compound with significant therapeutic potential. Its unique structure combines several key pharmacophores that contribute to its biological activity. Further research is warranted to fully explore its capabilities and translate these findings into clinical applications.